Cas no 952103-45-6 ((1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol)

(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol structure

952103-45-6 structure

Product Name:(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol

CAS No:952103-45-6

MF:C₉H₁₁BrO₂

MW:231.086442232132

MDL:MFCD28502355

CID:2356475

PubChem ID:59544886

Update Time:2024-10-25

(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (S)-1-(3-bromo-2-methoxyphenyl)ethan-1-ol
- (1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol
- (S)-1-(3-Bromo-2-methoxyphenyl)ethanol
- (1S)-1-(3-bromo-2-methoxyphenyl)ethanol
- SB17775
- (αS)-3-Bromo-2-methoxy-α-methylbenzenemethanol (ACI)
- CS-0056797
- AKOS027337134
- DB-215205
- SCHEMBL3065896
- 952103-45-6
- EN300-1897950
- MFCD28502355
- P14982
- AS-64234
- MDL： MFCD28502355
- Inchi： 1S/C9H11BrO2/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6,11H,1-2H3/t6-/m0/s1
- InChI Key： VCOGPOSOMAJBNU-LURJTMIESA-N
- SMILES： BrC1=CC=CC(=C1OC)[C@H](C)O

Computed Properties

Exact Mass: 229.99424g/mol
Monoisotopic Mass: 229.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.1

(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol Security Information

Storage Condition：(BD445986)

(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019064057-250mg	(S)-1-(3-bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6	95%	250mg	$680.00	2023-08-31
Alichem	A019064057-500mg	(S)-1-(3-bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6	95%	500mg	$980.00	2023-08-31
Alichem	A019064057-1g	(S)-1-(3-bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6	95%	1g	$1685.00	2023-08-31
Chemenu	CM327962-1000g	(1S)-1-(3-bromo-2-methoxyphenyl)ethanol	952103-45-6	95%+	1000g	$8124	2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24220-1g	(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6		1g	¥2260.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24220-10g	(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6		10g	¥11260.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24220-100mg	(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6		100mg	¥680.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24220-5g	(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6		5g	¥6760.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24220-500mg	(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6		500mg	¥1470.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S24220-250mg	(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol	952103-45-6		250mg	¥910.0	2021-09-07

(1S)-1-(3-Bromo-2-methoxyphenyl)ethan-1-ol Production Method

Production Method 1

267651-23-0

952103-45-6

Reaction Conditions

1.1 Reagents: Borane Catalysts: (R)-2-Methyl-CBS-oxazaborolidine Solvents: Toluene , Tetrahydrofuran ; 1 h, rt

Reference

: Pharmaceutical composition containing optically active compound having thrombopoietin receptor agonist activity and intermediate thereof

, World Intellectual Property Organization, , ,

Production Method 2

267651-23-0

952103-45-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Hydrogen Catalysts: (OC-6-14)-[1,1′-(1R)-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-bis(3,5-dimethylpheny… Solvents: Methanol ; 24 h, 80 atm, 35 °C

Reference

: Cost-effective preparation method of (S)-1-(3-bromo-2-methoxyphenyl)ethan-1-ol using 2,6-dibromophenol

, China, , ,

Production Method 3

267651-23-0

952103-45-6

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine Catalysts: [N-[(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl]-4-methylbenzenesulfonamidato-κN]chlo… Solvents: Tetrahydrofuran ; 6 h, 40 °C; 1 h, 40 °C

Reference

: Preparation of high-purity crystals of optically active compounds as thrombopoietin receptor agonists and their intermediates

, World Intellectual Property Organization, , ,